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Compound of Interest

Compound Name: Etocarlide

Cat. No.: B074868 Get Quote

An In-depth Technical Guide to Thiocarlide: Chemical Structure, Properties, and Mechanism of

Action

Introduction
Thiocarlide, also known as Isoxyl, is a thiourea derivative drug developed in the 1960s for the

treatment of tuberculosis.[1][2][3] It has demonstrated considerable in vitro antimycobacterial

activity, proving effective against various multidrug-resistant (MDR) strains of Mycobacterium

tuberculosis.[1][4][5] After falling out of favor, it has regained scientific interest as a subject for

identifying new therapeutic targets and developing novel anti-tuberculosis agents.[6] This guide

provides a comprehensive overview of its chemical structure, physicochemical properties,

mechanism of action, and key experimental methodologies for its study.

Chemical Structure and Identifiers
Thiocarlide is chemically described as a 4,4′-diisoamyloxydiphenylthiourea.[1][7] Its structure

features a central thiourea group (S=C(NH)₂) symmetrically substituted with two 4-(3-

methylbutoxy)phenyl groups.
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Identifier Value Reference

IUPAC Name
1,3-bis[4-(3-

methylbutoxy)phenyl]thiourea
[4][8]

Synonyms Isoxyl, Tiocarlide [2][4][9]

CAS Number 910-86-1 [4][10][11]

Molecular Formula C₂₃H₃₂N₂O₂S [4][9][10][11]

SMILES
CC(C)CCOc1ccc(cc1)NC(=S)

Nc1ccc(OCCC(C)C)cc1
[3][11]

InChI Key
BWBONKHPVHMQHE-

UHFFFAOYSA-N
[4][11]

Physicochemical Properties
Thiocarlide is a crystalline solid at room temperature. Its solubility profile makes it suitable for in

vitro studies using organic solvents.

Property Value Reference

Molecular Weight 400.58 g/mol [4][10][11]

Appearance Crystalline solid [9]

Solubility

DMSO: ~30 mg/mLDMF: ~30

mg/mLEthanol: ~1

mg/mLSparingly soluble in

aqueous buffers

[3][9][12]

UV/Vis. λmax 273 nm [9]

Storage Temperature -20°C [3][9]

Stability ≥ 4 years (at -20°C) [9]

Mechanism of Action
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Thiocarlide acts as a prodrug that requires enzymatic activation to exert its antimycobacterial

effect. Its unique mechanism targets fatty acid synthesis, which is crucial for the integrity of the

mycobacterial cell wall.

The primary target of activated thiocarlide is DesA3, a membrane-bound Δ9-stearoyl

desaturase in Mycobacterium tuberculosis.[1][5] This enzyme is responsible for introducing a

double bond into stearoyl-CoA to form oleoyl-CoA. Inhibition of DesA3 leads to a dose-

dependent decrease in the synthesis of oleic acid and, consequently, tuberculostearic acid.[1]

[5] This disruption of unsaturated fatty acid production is lethal to the bacteria.[1] While

thiocarlide also inhibits the synthesis of mycolic acids, studies have shown that this effect is not

directly linked to the inhibition of oleic acid synthesis.[1][5]

Cross-resistance studies with ethionamide (ETH) suggest a shared activation pathway.[1][7]

This activation is catalyzed by the flavin-containing monooxygenase, EthA, which is believed to

S-oxidize the thiocarbonyl moiety of the drug.[6][7]

Thiocarlide's activation and inhibitory pathway.

Experimental Protocols
Cell-Free Assay for Δ9-Desaturase Activity
This protocol directly demonstrates the inhibitory effect of thiocarlide on oleic acid synthesis in

a cell-free system.[1]

Methodology:

Cell Culture and Harvest: Grow M. bovis BCG strain in Sauton medium supplemented with

FeSO₄ (20 mg/liter) and 0.025% Tyloxapol. Harvest cells by centrifugation.

Cell Lysate Preparation: Resuspend the cell pellet in 0.25 M sucrose. Disrupt the cells using

probe sonication. Centrifuge the sonicate at 27,000 x g for 30 minutes at 4°C to pellet cell

debris. The supernatant contains the active enzyme.

Enzyme Assay: Prepare a reaction mixture containing:

1 µmol of NADPH in 0.1 mM potassium phosphate buffer (pH 7.2).
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2 mg of the mycobacterial protein extract (supernatant).

Thiocarlide (or control solvent).

Incubation and Analysis: Incubate the reaction mixture and subsequently analyze for the

conversion of a labeled substrate (e.g., [1-¹⁴C]stearoyl-CoA) to oleic acid using appropriate

chromatographic techniques.

Experimental workflow for Δ9-desaturase assay.

Oleic Acid Reversal Assay
This assay determines if the bactericidal effect of thiocarlide can be reversed by supplementing

the growth medium with oleic acid, confirming that oleic acid synthesis is the critical target.[1]

Methodology:

Prepare Media: Use 7H11 agar as the base medium. Prepare two variations:

OADC Supplemented: Contains oleic acid.

ADC Supplemented: Lacks oleic acid.

Incorporate Drug: For each medium variation, prepare plates with and without a specific

concentration of thiocarlide (e.g., 0.5 µg/ml).

Spot Dilutions: Prepare a series of 10-fold serial dilutions of a M. tuberculosis culture.

Inoculation: Spot 5 µl of each dilution onto the surface of the four different types of plates

(OADC ± ISO, ADC ± ISO).

Incubation and Observation: Incubate the plates and observe for mycobacterial growth. A

reversal is indicated by growth on the OADC + ISO plate but not on the ADC + ISO plate.

Logical setup of the oleic acid reversal experiment.

Synthesis
Modern synthetic methods allow for the efficient, chromatography-free production of thiocarlide

and other thioureas. One such method is a three-component, continuous-flow reaction.[13]
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Methodology: This procedure involves the reaction of an amine (4-(3-methylbutoxy)aniline), an

isocyanide, and elemental sulfur. The use of an aqueous polysulfide solution allows the

reaction to proceed under homogeneous and mild conditions. The final product crystallizes and

can be isolated by simple filtration.[13]

Relationship of reactants in thiocarlide synthesis.

Conclusion
Thiocarlide remains a significant compound in tuberculosis research. Its well-defined

mechanism of action, involving the specific inhibition of DesA3 and oleic acid synthesis,

validates this pathway as a viable therapeutic target.[1][5] The availability of detailed

experimental protocols and modern synthetic routes facilitates further investigation into

thiourea derivatives as a promising class of anti-tuberculosis agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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